![molecular formula C22H13BrFN3O B2610082 (Z)-N-(3-(1H-benzo[d]imidazol-2-yl)-6-bromo-2H-chromen-2-ylidene)-3-fluoroaniline CAS No. 313233-03-3](/img/structure/B2610082.png)
(Z)-N-(3-(1H-benzo[d]imidazol-2-yl)-6-bromo-2H-chromen-2-ylidene)-3-fluoroaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(3-(1H-benzo[d]imidazol-2-yl)-6-bromo-2H-chromen-2-ylidene)-3-fluoroaniline is a useful research compound. Its molecular formula is C22H13BrFN3O and its molecular weight is 434.268. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds
A range of compounds with structural similarities to (Z)-N-(3-(1H-benzo[d]imidazol-2-yl)-6-bromo-2H-chromen-2-ylidene)-3-fluoroaniline have been synthesized, revealing the versatility and potential of this chemical framework for various applications. For instance, the synthesis of benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones involved the formation of complex compounds with potential applications in medicinal chemistry, exhibiting anti-microbial and anti-oxidant activities (Anisetti Ravindernath et al., 2013). Additionally, the creation of coumarin benzothiazole derivatives highlighted their potential as chemosensors for cyanide anions, indicating the chemical's utility in environmental monitoring and safety applications (Kangnan Wang et al., 2015).
Anticancer Properties
The synthesis of conjugated coumarin-benzimidazole hybrids led to compounds with significant inhibition against cancer cells, notably leukemia, colon cancer, and breast cancer cell lines. This points to the potential use of this compound and its derivatives in developing novel anticancer therapies (Kamaldeep Paul et al., 2013).
Optical and Material Applications
The synthesis and characterization of novel compounds revealed their potential in applications requiring nonlinear optical properties, such as optical switching and waveguides. These materials displayed promising material properties for low-power applications, indicating the broad utility of this chemical framework in the field of optics and materials science (S. García et al., 2016).
Bio-Imaging Applications
One study on the assembly of a highly stable luminescent Zn5 cluster, involving the benzimidazole framework, showed its potential in bio-imaging. This cluster exhibited high stability, low cytotoxicity, and pH-sensitive fluorescence, which are desirable properties for a fluorescent probe in medical diagnostics and imaging (Ming‐Hua Zeng et al., 2016).
Properties
IUPAC Name |
3-(1H-benzimidazol-2-yl)-6-bromo-N-(3-fluorophenyl)chromen-2-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13BrFN3O/c23-14-8-9-20-13(10-14)11-17(21-26-18-6-1-2-7-19(18)27-21)22(28-20)25-16-5-3-4-15(24)12-16/h1-12H,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNPCCQRIZYMGCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C3=CC4=C(C=CC(=C4)Br)OC3=NC5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13BrFN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.